Cas no 1261937-31-8 (3-Fluoro-5-(thiophen-2-yl)benzoic acid)

3-Fluoro-5-(thiophen-2-yl)benzoic acid is a fluorinated aromatic carboxylic acid derivative featuring a thiophene substituent, offering unique electronic and steric properties for synthetic applications. Its molecular structure combines the electron-withdrawing effects of the fluorine atom with the π-conjugated thiophene ring, making it a versatile intermediate in medicinal chemistry and materials science. The carboxylic acid group allows for further functionalization, enabling its use in coupling reactions, ligand design, or polymer synthesis. This compound is particularly valuable in the development of pharmaceuticals, agrochemicals, and organic electronic materials due to its balanced reactivity and structural modularity. High purity and well-defined synthesis routes ensure reproducibility in research and industrial applications.
3-Fluoro-5-(thiophen-2-yl)benzoic acid structure
1261937-31-8 structure
Product Name:3-Fluoro-5-(thiophen-2-yl)benzoic acid
CAS No:1261937-31-8
MF:C11H7FO2S
MW:222.235485315323
MDL:MFCD18318859
CID:2764666
PubChem ID:53224805
Update Time:2025-05-22

3-Fluoro-5-(thiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-FLUORO-3-(THIOPHEN-2-YL)BENZOIC ACID
    • A1-13320
    • MFCD18318859
    • 3-Fluoro-5-(thiophen-2-yl)benzoic acid
    • DTXSID30688537
    • 1261937-31-8
    • MDL: MFCD18318859
    • Inchi: 1S/C11H7FO2S/c12-9-5-7(10-2-1-3-15-10)4-8(6-9)11(13)14/h1-6H,(H,13,14)
    • InChI Key: MIQQROGWBNCJKY-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1C=C(C=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 222.01507880Da
  • Monoisotopic Mass: 222.01507880Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 65.5Ų

3-Fluoro-5-(thiophen-2-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325754-5 g
5-Fluoro-3-(thiophen-2-yl)benzoic acid, 95%; .
1261937-31-8 95%
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€1159.00 2023-04-26
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3-Fluoro-5-(thiophen-2-yl)benzoic acid, 95%
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5-Fluoro-3-(thiophen-2-yl)benzoic acid, 95%; .
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Additional information on 3-Fluoro-5-(thiophen-2-yl)benzoic acid

3-Fluoro-5-(thiophen-2-yl)benzoic Acid (CAS No. 1261937-31-8): Properties, Applications, and Market Insights

3-Fluoro-5-(thiophen-2-yl)benzoic acid (CAS No. 1261937-31-8) is a specialized fluorinated benzoic acid derivative with a thiophene substituent, making it a compound of significant interest in pharmaceutical and material science research. This molecule combines the unique electronic properties of fluorine and thiophene, which are critical for designing advanced materials and bioactive compounds. Researchers and industries are increasingly focusing on such heterocyclic carboxylic acids due to their versatility in drug discovery and organic electronics.

The molecular structure of 3-Fluoro-5-(thiophen-2-yl)benzoic acid features a benzoic acid core substituted with a fluoro group at the 3-position and a thiophene ring at the 5-position. This arrangement enhances its reactivity and binding affinity, making it valuable for medicinal chemistry applications. The presence of fluorine improves metabolic stability and bioavailability, while the thiophene moiety contributes to π-electron delocalization, useful in organic semiconductors.

In pharmaceutical research, 3-Fluoro-5-(thiophen-2-yl)benzoic acid serves as a key intermediate for synthesizing small-molecule inhibitors and biologically active compounds. Its structural motifs are found in candidates targeting kinase enzymes and G-protein-coupled receptors (GPCRs), areas of high interest in oncology and neurology. The compound’s carboxylic acid group allows for further derivatization, enabling the development of prodrugs or conjugates with improved pharmacokinetics.

Beyond pharmaceuticals, 3-Fluoro-5-(thiophen-2-yl)benzoic acid is explored in material science, particularly for organic electronic devices like OLEDs and solar cells. The thiophene unit’s electron-rich nature and the fluoro group’s inductive effects optimize charge transport properties. This dual functionality aligns with the growing demand for high-performance organic materials in sustainable technologies.

The synthesis of 3-Fluoro-5-(thiophen-2-yl)benzoic acid typically involves cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, to attach the thiophene ring to the fluorinated benzoic acid scaffold. Purification via recrystallization or column chromatography ensures high purity, essential for research and industrial use. Recent advancements in catalytic methods have improved yields and reduced environmental impact, addressing the need for green chemistry practices.

Market demand for 3-Fluoro-5-(thiophen-2-yl)benzoic acid is driven by its applications in drug discovery and advanced materials. Suppliers emphasize custom synthesis and bulk availability to meet diverse research needs. Pricing trends reflect its niche status, with costs influenced by raw material availability and synthetic complexity. Regulatory compliance, such as REACH and GMP standards, is critical for global distribution.

Researchers frequently search for "3-Fluoro-5-(thiophen-2-yl)benzoic acid suppliers," "CAS 1261937-31-8 price," and "thiophene derivatives in drug design," highlighting commercial and academic interest. The compound’s role in AI-driven drug discovery platforms is another emerging topic, as machine learning models prioritize fluorinated heterocycles for virtual screening.

In summary, 3-Fluoro-5-(thiophen-2-yl)benzoic acid (CAS No. 1261937-31-8) is a multifaceted compound bridging pharmaceutical innovation and material science. Its structural features and applications align with trends in precision medicine and sustainable electronics, ensuring continued relevance in scientific and industrial communities.

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